Cas no 54604-41-0 (Glycinamide, glycyl-L-tyrosyl-)

• Product name: Glycinamide, glycyl-L-tyrosyl-
• CAS No: 54604-41-0
• MF: C₁₃H₁₈N₄O₄
• MW: 294.30642
• CID: 354152
• PubChem ID: 9922152

Glycinamide, glycyl-L-tyrosyl- Chemical and Physical Properties

Names and Identifiers

• Glycinamide, glycyl-L-tyrosyl-
• (2S)-2-[(2-aminoacetyl)amino]-N-(2-amino-2-oxoethyl)-3-(4-hydroxyphenyl)propanamide
• SCHEMBL5177691
• 54604-41-0
• DTXSID20432884

• Inchi： InChI=1S/C13H18N4O4/c14-6-12(20)17-10(13(21)16-7-11(15)19)5-8-1-3-9(18)4-2-8/h1-4,10,18H,5-7,14H2,(H2,15,19)(H,16,21)(H,17,20)
• InChI Key： SRBWXISFSGWRST-UHFFFAOYSA-N
• SMILES： NCC(NC(C(NCC(=O)N)=O)CC1=CC=C(O)C=C1)=O

Computed Properties

• Exact Mass: 294.13294
• Monoisotopic Mass: 294.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 148Ų

Experimental Properties

• PSA: 147.54